Cas no 1261916-55-5 (4-(3-Methylsulfonylaminophenyl)phenol)

• Product Name: 4-(3-Methylsulfonylaminophenyl)phenol
• CAS No: 1261916-55-5
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• MDL: MFCD18313024
• CID: 2763272
• PubChem ID: 53218717
• Update Time: 2025-11-02

4-(3-Methylsulfonylaminophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID40683634
• 4-(3-Methylsulfonylaminophenyl)phenol, 95%
• MFCD18313024
• N-(4'-Hydroxy[1,1'-biphenyl]-3-yl)methanesulfonamide
• 1261916-55-5
• 4-(3-METHYLSULFONYLAMINOPHENYL)PHENOL
• 4-(3-Methylsulfonylaminophenyl)phenol

• MDL： MFCD18313024
• Inchi： 1S/C13H13NO3S/c1-18(16,17)14-12-4-2-3-11(9-12)10-5-7-13(15)8-6-10/h2-9,14-15H,1H3
• InChI Key： XKXRUNDXCKVPBI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=CC(=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 263.06161445Da
• Monoisotopic Mass: 263.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(3-Methylsulfonylaminophenyl)phenol

Comprehensive Overview of 4-(3-Methylsulfonylaminophenyl)phenol (CAS No. 1261916-55-5)

4-(3-Methylsulfonylaminophenyl)phenol (CAS No. 1261916-55-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. Its unique molecular structure, featuring a phenol group linked to a methylsulfonylaminophenyl moiety, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, polymer chemistry, and agrochemical formulations, aligning with trends in sustainable chemistry and precision medicine.

The compound’s CAS No. 1261916-55-5 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Recent studies highlight its role in modulating enzyme activity and receptor binding, sparking interest in targeted therapies for metabolic disorders. Its sulfonamide group also contributes to thermal stability, making it valuable for high-performance polymers used in electronics and coatings. These applications address growing demands for eco-friendly materials and energy-efficient technologies.

From a synthetic perspective, 4-(3-Methylsulfonylaminophenyl)phenol is synthesized via multi-step organic reactions, often involving Pd-catalyzed cross-coupling or sulfonylation techniques. Optimizing its yield and purity is a focus area, as reflected in patents and journal publications. Analytical methods like HPLC and NMR are essential for quality control, particularly when the compound is used in pharmaceutical intermediates or material science applications.

Market trends indicate rising inquiries about CAS 1261916-55-5 suppliers and custom synthesis services, driven by R&D investments in biodegradable polymers and small-molecule therapeutics. FAQs often revolve around its solubility, storage conditions, and scalability, underscoring the need for detailed technical documentation. Environmental and safety profiles are also prioritized, with studies confirming its low ecotoxicity under standard handling protocols.

In conclusion, 4-(3-Methylsulfonylaminophenyl)phenol exemplifies innovation at the intersection of chemistry and technology. Its dual utility in life sciences and industrial applications positions it as a compound of strategic importance, resonating with global shifts toward green chemistry and personalized medicine. Future research may unlock further functionalities, solidifying its role in next-generation scientific breakthroughs.